Cas no 18052-27-2 (Silane, (1,1-dimethylethyl)dimethylphenoxy-)

Silane, (1,1-dimethylethyl)dimethylphenoxy- structure
18052-27-2 structure
Product Name:Silane, (1,1-dimethylethyl)dimethylphenoxy-
CAS No:18052-27-2
MF:C12H20OSi
MW:208.372104644775
CID:1371460
PubChem ID:529235
Update Time:2025-04-20

Silane, (1,1-dimethylethyl)dimethylphenoxy- Chemical and Physical Properties

Names and Identifiers

    • Silane, (1,1-dimethylethyl)dimethylphenoxy-
    • tert-butyldimethyl(phenoxy)silane
    • tert-butyl-dimethyl-phenoxysilane
    • Phenol,DMTBS
    • t-butyldimethylsiloxybenzene
    • ter-butyldimethylphenoxysilane
    • tert-Butyl-dimethyl-phenoxy-silan
    • tert-butyl-dimethyl-phenoxy-silane
    • SCHEMBL2368966
    • Phenol tbdms
    • EN300-8658617
    • t-butyldimethyl-phenoxysilane
    • Phenol, DMTBS
    • tert-butyl(dimethyl)phenoxysilane
    • Phenol, TBDMS derivative
    • phenol t-butyldimethylsilyl ether
    • DTXSID20336131
    • DB-321716
    • tert-Butyldimethylphenoxysilane
    • phenoxy-tert-butyldimethylsilane
    • 18052-27-2
    • Inchi: 1S/C12H20OSi/c1-12(2,3)14(4,5)13-11-9-7-6-8-10-11/h6-10H,1-5H3
    • InChI Key: CLMZYPRKIYEXFB-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 208.12800
  • Monoisotopic Mass: 208.128341792g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23000
  • LogP: 4.07060

Silane, (1,1-dimethylethyl)dimethylphenoxy- Related Literature

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